Cas no 91036-81-6 (N-(Cyanoacetyl)benzamide)

• Product Name: N-(Cyanoacetyl)benzamide
• CAS No: 91036-81-6
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 2813251
• PubChem ID: 14866963
• Update Time: 2025-04-21

N-(Cyanoacetyl)benzamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4481569
• N-(Cyanoacetyl)benzamide
• 91036-81-6
• DTXSID00564819

• Inchi： 1S/C10H8N2O2/c11-7-6-9(13)12-10(14)8-4-2-1-3-5-8/h1-5H,6H2,(H,12,13,14)
• InChI Key： RDBHOKGXNAUEEA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC(CC#N)=O

Computed Properties

• Exact Mass: 188.058577502Da
• Monoisotopic Mass: 188.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70Ų